2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide

• Molecular Formula: C20H16BrNO
• Molecular Weight: 366.2 g/mol
• IUPAC Name: N-(2-bromophenyl)-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C20H16BrNO/c21-18-8-4-5-9-19(18)22-20(23)14-15-10-12-17(13-11-15)16-6-2-1-3-7-16/h1-13H,14H2,(H,22,23)
• InChI Key: XRLFMMDNLXTHHL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)CC(=O)NC3=CC=CC=C3Br

Description

2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide, also known as BPCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPCA is a member of the acetamide family, which is widely used in the synthesis of pharmaceuticals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide is not fully understood. However, studies have shown that 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide can inhibit the activity of various enzymes and proteins involved in inflammation, cancer, and viral replication. 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects
2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide can inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6. 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. In vivo studies have shown that 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide can reduce inflammation and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide is also stable under various conditions, making it suitable for long-term storage. However, 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide has some limitations. It is not water-soluble, which makes it difficult to use in aqueous solutions. 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide is also not very soluble in organic solvents, which can limit its use in certain organic reactions.

Future Directions

There are several future directions for the use of 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide in scientific research. One potential application is in the development of new anti-inflammatory drugs. 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide has been shown to have potent anti-inflammatory properties, and further research could lead to the discovery of new drugs that target inflammation. Another potential application is in the development of new cancer therapies. 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide has been shown to induce apoptosis in cancer cells, and further research could lead to the development of new cancer drugs that target this process. Additionally, 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide could be used as a building block for the synthesis of novel materials with unique optical and electronic properties.

Synthesis Methods

2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide can be synthesized using various methods, including the Suzuki-Miyaura coupling reaction and the Buchwald-Hartwig amination reaction. The Suzuki-Miyaura coupling reaction involves the reaction of 2-bromophenylboronic acid with 4-bromobiphenyl in the presence of a palladium catalyst. The resulting intermediate is then treated with acetic anhydride to form 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide. The Buchwald-Hartwig amination reaction involves the reaction of 2-bromophenylamine with 4-bromobiphenyl in the presence of a palladium catalyst and a base. The resulting intermediate is then treated with acetic anhydride to form 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide.

Scientific Research Applications

2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide has been used in various scientific research applications, including drug discovery, materials science, and organic synthesis. In drug discovery, 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide has been shown to possess anti-inflammatory, anti-cancer, and anti-viral properties. In materials science, 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide has been used as a building block for the synthesis of novel materials with unique optical and electronic properties. In organic synthesis, 2-(biphenyl-4-yl)-N-(2-bromophenyl)acetamide has been used as a versatile intermediate for the synthesis of various compounds.